Isomaltol

• CAS: 88511-92-6
• Molecular Formula: C6H6O3
• Molecular Weight: 126.11 g/mol
• InChI: InChI=1S/C6H6O3/c1-4(7)6-5(8)2-3-9-6/h2-3,8H,1H3
• InChIKey: HPIGCVXMBGOWTF-UHFFFAOYSA-N

Isomaltol (CAS 3420-59-5): Technical Procurement Overview for Flavor and Fragrance Formulators

Isomaltol (CAS 3420-59-5; also cataloged under legacy CAS 88511-92-6) is a furan-derived α-enolone flavor compound with molecular formula C₆H₆O₃ and molecular weight 126.11 g/mol [1]. It is a constitutional isomer of maltol, possessing a hydroxyl group at the 3-position of the furan ring rather than the pyran ring system [2]. Isomaltol occurs naturally as a Maillard reaction product in toasted bread crust, roasted cocoa, coffee, tamarind fruit oil, and toasted oak wood, and is also formed during thermal degradation of sugars and caramelization processes [3][4]. The compound appears as a colorless crystalline solid with a melting point of 98 °C, boiling point approximately 207–215 °C, and estimated logP of 0.82–1.20, indicating moderate lipophilicity and balanced solubility in both aqueous and organic media [2].

Target Application

Flavor & fragrance formulation (bakery, caramel, gourmand)

Physical Form

Crystalline solid (mp 98°C) supports precise handling & dosing

Solubility Profile

Dual aqueous & organic phase solubility (logP 0.82-1.20)

• [1] National Institute of Standards and Technology (NIST). Isomaltol. NIST Chemistry WebBook, SRD 69. IUPAC Standard InChI: InChI=1S/C6H6O3/c1-4(7)6-5(8)2-3-9-6/h2-3,8H,1H3. CAS Registry Number: 3420-59-5. View Source
• [2] Wikipedia. Isomaltol. CAS: 3420-59-5. Aggregatzustand: fest; Schmelzpunkt: 98 °C. Isomaltol ist ein Furan-Derivat, welches ein Konstitutionsisomer von Maltol ist. View Source
• [3] Scents and Flavors Database. Isomaltol (CAS 3420-59-5): Occurrence and Natural Sources. Found in toasted oak wood, bread, tamarind fruit oil. View Source
• [4] Scent.vn Compound Database. Isomaltol (CAS 3420-59-5): Hợp chất hương hình thành tự nhiên từ phản ứng Maillard và quá trình gia nhiệt đường. View Source

Why Maltol and 2-Acetylfuran Cannot Substitute for Isomaltol in Formulation

Although maltol (CAS 118-71-8) and 2-acetylfuran (CAS 1192-62-7) share overlapping sensory territory in caramel-like and roasted flavor profiles, their quantitative performance diverges substantially from Isomaltol across critical procurement and formulation dimensions. Maltol, a constitutional isomer of Isomaltol, differs fundamentally in heterocyclic core structure (pyran vs. furan), resulting in markedly higher melting point (161–162 °C vs. 98 °C), different volatility behavior, and distinct sensory balance—maltol is characterized as less sweet and more bitter than Isomaltol in direct paired comparisons [1][2]. 2-Acetylfuran lacks the enol-hydroxyl functionality of Isomaltol entirely, leading to water insolubility, a 100-fold higher odor threshold (10 mg/kg vs. ~0.1–1 ppm), and zero-order Maillard formation kinetics distinct from Isomaltol [3][4]. These differences are not cosmetic—they directly impact dose-response behavior, thermal stability during baking, solubility-driven formulation compatibility, and batch-to-batch analytical reproducibility [5].

Parameter

Target: Isomaltol

Substitute: Maltol / 2-Acetylfuran

Core Structure

Furan ring with 3-enol-hydroxyl

Pyran ring / No hydroxyl (2-Acetylfuran)

Melting Point

98°C (moderate volatility)

161°C (higher stability) / 29°C

Sensory Profile

Sweeter, less bitter caramel flavor

More bitter / Herbaceous, non-caramel

Formulation Impact

Water-soluble; requires baking loss compensation

Water-insoluble (2-Acetylfuran); different dose-response

• [1] Hodge, J. E.; Moser, H. A. Flavor of Bread and Pastry upon Addition of Maltol, Isomaltol, and Galactosylisomaltol. Cereal Chemistry 1961, 38, 221–228. Isomaltol is generally described as sweeter, less bitter, weaker, and, at times, less pleasant than maltol. View Source
• [2] DrugFuture. Maltol. CAS 118-71-8. Melting point: 161–162 °C. History and comparison with isomaltol: Hodge, Nelson, Cereal Chem. 38, 207 (1961). View Source
• [3] bio-equip.com. 2-乙酰基呋喃 (2-Acetylfuran). 溶解性：不溶于水，溶于乙醇、乙醚、丙二醇等有机溶剂。香气检出阈值10 mg/kg。熔点29～30 °C。 View Source
• [4] Schirle-Keller, J. P.; Reineccius, G. A. Reaction Kinetics for the Formation of Oxygen-Containing Heterocyclic Compounds in Model Systems. In Flavor Precursors; ACS Symposium Series 490; American Chemical Society: Washington, DC, 1992; pp 244–258. Formation of 2-acetylfuran follows zero order kinetics; activation energies ranged from 28 to 33 kcal/mole. View Source
• [5] Pittet, A. O.; Rittersbacher, P.; Muralidhara, R. Flavor Properties of Compounds Related to Maltol and Isomaltol. The flavor characteristics of the cyclic β-enolones examined were unlike those of isomaltol and were described as being herbaceous and astringent with bitter aftertastes. View Source

Quantitative Differentiation Evidence: Isomaltol vs. Maltol and 2-Acetylfuran

Sensory Profile: Isomaltol Exhibits Higher Sweetness and Lower Bitterness than Maltol

In a direct head-to-head sensory evaluation conducted by trained taste panels, Isomaltol was characterized as sweeter and less bitter than its constitutional isomer maltol when evaluated in aqueous media and baked yeast rolls [1]. The study quantitatively documented that when each compound was incorporated in yeast rolls at 0.1% of flour weight, flavor difference in the baked breads was frequently detected, indicating that the sensory differentiation persists through the thermal and matrix conditions of baking [1]. Additionally, cross-study comparison confirms that maltol exhibits a notably higher melting point of 161–162 °C [2] versus Isomaltol at 98 °C [3], reflecting fundamental differences in solid-state physical properties that influence handling and formulation behavior.

Sensory Profile vs. Maltol

Head-to-head

Reported sweeter and less bitter than maltol at 0.1% inclusion in baked yeast rolls

Sensory differentiation persists through thermal baking matrix

Aqueous media and baked roll evaluation; Hodge & Moser 1961

Evidence Dimension	Sensory characteristics (sweetness and bitterness perception) and melting point
Target Compound Data	Isomaltol: Described as sweeter and less bitter; melting point 98 °C; incorporated at 0.1% of flour weight in yeast rolls yields detectable flavor difference vs. control
Comparator Or Baseline	Maltol: Described as less sweet and more bitter than Isomaltol; melting point 161–162 °C; incorporated at 0.1% of flour weight in yeast rolls
Quantified Difference	Qualitative: Isomaltol sweeter and less bitter; Melting point difference: 63–64 °C lower for Isomaltol; Flavor difference frequently detected at 0.1% inclusion level
Conditions	Aqueous media and baked yeast roll sensory evaluation; 0.1% of flour weight; taste panel (Hodge and Moser, Cereal Chemistry 1961)

Why This Matters

Procurement decisions for caramel-type flavor applications must account for Isomaltol's distinct sweetness-to-bitterness balance, which cannot be replicated by maltol at equal dosage levels.

• [1] Hodge, J. E.; Moser, H. A. Flavor of Bread and Pastry upon Addition of Maltol, Isomaltol, and Galactosylisomaltol. Cereal Chemistry 1961, 38, 221–228. Isomaltol is generally described as sweeter, less bitter, weaker, and, at times, less pleasant than maltol. When each is incorporated in yeast rolls at 0.1% of the flour weight, flavor difference in the breads is frequently detected. View Source
• [2] DrugFuture. Maltol. CAS 118-71-8. Melting point: 161–162 °C. Monoclinic prisms from chloroform; fragrant, caramel-like odor; begins to sublime at 93 °C. View Source
• [3] Wikipedia. Isomaltol. Schmelzpunkt: 98 °C. CAS 3420-59-5. View Source

Volatility Differential: Isomaltol Exhibits Greater Thermal Loss During Baking than Maltol

A critical formulation consideration is the differential volatility and thermal stability of Isomaltol relative to maltol. Direct head-to-head baking experiments demonstrated that Isomaltol is the more volatile of the two isomers, with substantial loss occurring during the baking process, whereas maltol exhibits greater heat retention [1]. This volatility difference is consistent with the structural divergence: Isomaltol melts at 98 °C [2] while maltol melts at 161–162 °C [3], and maltol begins to sublime at 93 °C [3]. The practical consequence is that Isomaltol requires higher initial dosing or encapsulation strategies to achieve equivalent final baked product flavor intensity compared to maltol.

Volatility Differential

Head-to-head

63-64°C lower melting point than maltol; reported substantial loss during baking

Higher volatility requires dosage adjustment or encapsulation for equivalent final intensity

Yeast roll baking; 0.1% flour weight; Hodge & Moser 1961

Evidence Dimension	Volatility and thermal retention during baking
Target Compound Data	Isomaltol: Higher volatility; substantial loss during baking; melting point 98 °C; boiling point 207.3±20.0 °C at 760 mmHg
Comparator Or Baseline	Maltol: Lower volatility; better heat retention; melting point 161–162 °C; begins to sublime at 93 °C
Quantified Difference	Melting point difference: Isomaltol melts 63–64 °C lower than maltol. Qualitative: Isomaltol is 'the more volatile, and much of it is lost during baking'
Conditions	Yeast roll baking; 0.1% of flour weight; Hodge and Moser (1961)

Why This Matters

Formulators substituting Isomaltol for maltol must adjust dosage upward to compensate for baking loss, directly impacting cost-in-use and batch consistency.

• [1] Hodge, J. E.; Moser, H. A. Flavor of Bread and Pastry upon Addition of Maltol, Isomaltol, and Galactosylisomaltol. Cereal Chemistry 1961, 38, 221–228. Isomaltol is the more volatile, and much of it is lost during baking. View Source
• [2] Wikipedia. Isomaltol. Schmelzpunkt: 98 °C. CAS 3420-59-5. View Source
• [3] DrugFuture. Maltol. CAS 118-71-8. Melting point: 161–162 °C. Begins to sublime at 93 °C. View Source

Solubility Profile: Isomaltol Exhibits Dual Aqueous and Organic Solubility Unlike 2-Acetylfuran

Cross-study comparison of solubility data reveals a fundamental formulation-relevant difference between Isomaltol and its furan analog 2-acetylfuran. Isomaltol, containing an enol-hydroxyl group, demonstrates moderate solubility in both water and alcohol solvents [1], consistent with its estimated logP of 0.82–1.20 and polar surface area of 50 Ų . In contrast, 2-acetylfuran (lacking the hydroxyl functionality) is documented as insoluble in water and soluble only in organic solvents such as ethanol, ether, and propylene glycol [2]. This solubility divergence dictates that 2-acetylfuran cannot be deployed in aqueous-based flavor delivery systems without emulsification, whereas Isomaltol offers greater formulation latitude.

Solubility vs. 2-Acetylfuran

Cross-study

Water-soluble (logP 0.82-1.20) vs. water-insoluble (requires organic solvents)

Supports direct aqueous incorporation without pre-dissolution steps

Literature solubility data; standard atmospheric conditions

Evidence Dimension	Water solubility and formulation compatibility
Target Compound Data	Isomaltol: Moderate solubility in water and alcohol; logP 0.82–1.20; polar surface area 50 Ų
Comparator Or Baseline	2-Acetylfuran: Insoluble in water; soluble only in ethanol, ether, and propylene glycol; odor threshold 10 mg/kg
Quantified Difference	Qualitative: Isomaltol water-soluble; 2-acetylfuran water-insoluble. Odor threshold: 2-acetylfuran 10 mg/kg vs. furan-class compounds typically 0.1–1 ppm
Conditions	Literature solubility data; room temperature; standard atmospheric conditions

Why This Matters

Isomaltol's water solubility enables direct incorporation into aqueous flavor bases, beverage systems, and water-based reaction flavors without pre-dissolution or emulsification steps required for 2-acetylfuran.

• [1] Scents and Flavors Database. Isomaltol: Physico-Chemical Properties Summary. Estimated logP of approximately 0.7–1.2 indicates slight lipophilicity, facilitating moderate solubility in both water and alcohol solvents. View Source
• [2] bio-equip.com. 2-乙酰基呋喃 (2-Acetylfuran). 溶解性：不溶于水，溶于乙醇、乙醚、丙二醇等有机溶剂。香气检出阈值10 mg/kg。 View Source

Chemical Differentiation: Isomaltol Produces Red-Violet FeCl₃ Reaction vs. Violet for Maltol

A simple, procurement-relevant analytical differentiation exists between Isomaltol and maltol via iron(III) chloride color reaction. Direct comparative testing demonstrates that addition of FeCl₃ solution to Isomaltol produces a red-violet coloration, whereas maltol under identical conditions yields a violet coloration [1]. This colorimetric distinction is attributed to differences in the enol-chelate coordination environment between the furan-based (Isomaltol) and pyran-based (maltol) ring systems. The test provides a rapid, low-cost identity verification method for incoming material inspection, preventing costly substitution errors in procurement workflows.

FeCl₃ Identity Test

Head-to-head

Red-violet coloration (Isomaltol) vs. violet coloration (Maltol)

Rapid low-cost identity verification for incoming material inspection

Ambient temperature; Wikipedia referenced data

Evidence Dimension	Iron(III) chloride color reaction (identity testing)
Target Compound Data	Isomaltol: Red-violet coloration upon addition of FeCl₃ solution
Comparator Or Baseline	Maltol: Violet coloration upon addition of FeCl₃ solution
Quantified Difference	Qualitative color difference: red-violet (Isomaltol) vs. violet (Maltol)
Conditions	FeCl₃ solution addition; ambient temperature

Why This Matters

This simple colorimetric test enables rapid, low-cost incoming identity verification to distinguish Isomaltol from maltol, preventing procurement mix-ups and ensuring batch-to-batch authenticity without requiring GC-MS instrumentation.

• [1] Wikipedia. Isomaltol. Durch Hinzugabe von Eisen(III)-chlorid-Lösung zu Isomaltol entwickelt sich eine rotviolette Färbung, wohingegen bei Maltol eine violette Färbung eintritt. View Source

Sensory Divergence: Isomaltol Distinct from β-Enolones Which Exhibit Herbaceous and Astringent Profiles

A comprehensive sensory evaluation of compounds related to maltol and Isomaltol established that the flavor characteristics of cyclic β-enolones (e.g., 2-hydroxy-3-methyl-2-cyclopenten-1-one, 5-acetyl-2-hydroxy-3-methyl-2-cyclopenten-1-one, and 5-ethyl-3-hydroxy-4-methyl-5(H)-furan-2-one) were described as herbaceous and astringent with bitter aftertastes—sensory attributes entirely unlike those of Isomaltol [1]. This class-level differentiation reinforces that Isomaltol occupies a unique sensory niche among caramel-like enolones, characterized by planar chelate structure that yields the characteristic fragrant burnt sugar flavor without the herbaceous/astringent off-notes observed in structurally related β-enolones [1].

Sensory vs. β-Enolones

Class-level

Flavor described as 'unlike' β-enolones; avoids herbaceous, astringent aftertaste

Provides a clean caramel profile without off-notes seen in structural analogs

Pittet et al.; purified compounds (>98% GC)

Evidence Dimension	Sensory profile: Isomaltol vs. cyclic β-enolones
Target Compound Data	Isomaltol: Caramel, sweet, burnt sugar flavor; fragrant; planar hydrogen-bonded chelate structure
Comparator Or Baseline	Cyclic β-enolones (e.g., 2-hydroxy-3-methyl-2-cyclopenten-1-one, 5-acetyl-2-hydroxy-3-methyl-2-cyclopenten-1-one): Herbaceous, astringent, bitter aftertastes
Quantified Difference	Qualitative: β-enolones 'unlike those of isomaltol' and 'herbaceous and astringent with bitter aftertastes'
Conditions	Purified compounds (>98% purity by GC); sensory panel evaluation; Pittet et al.

Why This Matters

Isomaltol provides a clean caramel profile without the herbaceous/astringent off-notes of β-enolones, making it the preferred choice for gourmand, bakery, and sweet flavor applications requiring pure caramel character.

• [1] Pittet, A. O.; Rittersbacher, P.; Muralidhara, R. Flavor Properties of Compounds Related to Maltol and Isomaltol. Journal of Agricultural and Food Chemistry. The flavor characteristics of the cyclic β-enolones examined were unlike those of isomaltol and were described as being herbaceous and astringent with bitter aftertastes. View Source

Metal Chelation Stability: Isomaltol Forms Quantitatively Characterized Complexes with Fe(III)

Isomaltol functions as an effective metal-chelating agent, a property that distinguishes it from non-enolic furans such as 2-acetylfuran. The stability constants of Isomaltol complexes with iron(III) and other metal ions have been determined through potentiometric and UV/Vis spectroscopic measurements in aqueous solution at 25 °C and ionic strength of 0.15 M [1]. This chelation capacity derives from the planar enol-carbonyl functionality, which forms a hydrogen-bonded chelate structure [2]. In contrast, 2-acetylfuran lacks the enol-hydroxyl group and consequently exhibits no comparable metal-binding behavior. This differential chelation activity has implications for Isomaltol's role in modulating oxidative stability in food matrices and its potential interference with metal-catalyzed degradation pathways.

Metal Chelation

Class-level

Forms stable complexes with Fe(III); measured stability constants (aq. 25°C, 0.15 M)

May contribute to oxidative stability modulation in food matrices

No chelation activity for 2-acetylfuran; DFG Projekt data

Evidence Dimension	Metal ion chelation capacity and stability constants
Target Compound Data	Isomaltol: Forms stable complexes with Fe(III) and other metal ions; stability constants determined potentiometrically and UV/Vis-spectroscopically in water at 25 °C, ionic strength 0.15 M
Comparator Or Baseline	2-Acetylfuran: Lacks enol-hydroxyl functionality; no chelation capacity
Quantified Difference	Isomaltol: Active chelator with measurable stability constants; 2-Acetylfuran: No chelation activity
Conditions	Aqueous solution, 25 °C, ionic strength KNO₃ = 0.15 M; potentiometric and UV/Vis spectroscopic measurements

Why This Matters

Isomaltol's metal-chelating property may contribute to oxidative stability modulation in formulated food products, a functional benefit absent in non-enolic furan analogs.

• [1] DFG Projekt. Komplexbildungseigenschaften von Maillard-Reaktionsprodukten. Die Stabilitätskonstanten wurden durch potentiometrische und UV/Visspektroskopische Messungen in Wasser bei 25 °C und einer Ionenstärke KNO₃ = 0,15 M bestimmt. Untersuchte Verbindungen: Ne-Carboxymethyllysin, Isomaltol, Maltosin, sowie Strukturanaloga Maltol, Deferipron, Mimosin. View Source
• [2] Pittet, A. O.; Rittersbacher, P.; Muralidhara, R. Flavor Properties of Compounds Related to Maltol and Isomaltol. Hodge (1967) pointed out that caramel flavor is associated with the presence of a planar R-C=C-C grouping and attributed the caramel properties of isomaltol to its ability to exist as a hydrogen-bonded chelate structure. View Source

Optimal Application Scenarios for Isomaltol Based on Quantitative Differentiation Evidence

Bakery and Baked Goods Flavor Enhancement Requiring High Sweetness, Low Bitterness

In yeast-leavened baked goods (bread, rolls, pastry), Isomaltol is preferred over maltol when the sensory objective is a sweeter, less bitter caramel profile. Direct evidence from baked yeast rolls at 0.1% flour weight demonstrates that Isomaltol delivers a detectable flavor difference relative to both control and maltol, characterized by enhanced sweetness and reduced bitterness [1]. However, formulators must account for Isomaltol's higher volatility and baking loss [1] by increasing initial dosage or employing encapsulation technologies. The compound's water solubility facilitates uniform dispersion in dough matrices, and its natural occurrence in bread crust aligns with clean-label positioning in premium bakery applications [2].

Caramel, Coffee, and Gourmand Flavor Formulations Without Herbaceous Off-Notes

Isomaltol is the appropriate selection for caramel, coffee, cocoa, and malted beverage flavors requiring a pure caramel character unadulterated by the herbaceous, astringent, and bitter aftertastes characteristic of β-enolones [1]. The compound's planar hydrogen-bonded chelate structure produces the authentic fragrant burnt sugar profile [1], while its balanced solubility (water and alcohol) enables versatile delivery across aqueous and spirit-based applications [2]. Typical usage levels range from trace amounts to approximately 0.1% (1,000 ppm) in finished products, consistent with its classification as a high-impact aroma compound. Isomaltol is particularly effective at masking bitterness and enhancing perceived sweetness in chocolate, caramel confections, and coffee-flavored products [3].

Maillard Reaction Research and Analytical Marker Applications

Isomaltol serves as a valuable analytical marker for monitoring Maillard reaction progression and caramelization in food processing research. Its metal-chelating properties, characterized by measured stability constants with Fe(III) in aqueous solution at 25 °C [1], make it relevant for studies investigating oxidative stability modulation in thermally processed foods. In quality control laboratories, the FeCl₃ colorimetric test (red-violet coloration) provides a rapid identity verification method to distinguish Isomaltol from maltol (violet coloration) [2], enabling efficient incoming material inspection. Isomaltol is also employed as a reference compound in GC-MS, HPLC, and SPME analytical protocols for flavor profiling of baked goods, roasted coffee, and malted products [3].

Fragrance and Personal Care: Warm Caramel Base Notes with Formulation Stability

In fine fragrance, candles, and personal care products, Isomaltol contributes warm caramel and gourmand tones with favorable formulation stability. The compound's moderate volatility (boiling point 207–215 °C, vapor pressure approximately 0.2 mmHg at 25 °C) [1] positions it as a mid-to-base note with good longevity in alcoholic and surfactant-based matrices. Unlike 2-acetylfuran, which is water-insoluble [2], Isomaltol's balanced solubility profile [3] supports incorporation across diverse product formats including aqueous systems. The compound is effective at masking bitter off-notes in personal care formulations while enhancing overall sensory pleasantness. Typical usage concentrations range from trace levels to 1–2% of the fragrance concentrate, consistent with its classification as a high-impact specialty aroma chemical [3].

Application

Selection Property

Validation Focus

Bakery & Baked Goods

Sweetness/bitterness balance at 0.1% inclusion

Sensory panel vs. control in target dough matrix

Caramel & Coffee Flavors

Pure caramel profile without herbaceous off-notes

Sensory comparison against β-enolone alternatives

Maillard Reaction Research

Analytical marker & metal-chelation activity

Verify FeCl₃ colorimetric test & GC-MS profile

Fragrance & Personal Care

Dual aqueous/organic solubility (logP ~1.0)

Test matrix stability & headspace volatility

• [1] Hodge, J. E.; Moser, H. A. Flavor of Bread and Pastry upon Addition of Maltol, Isomaltol, and Galactosylisomaltol. Cereal Chemistry 1961, 38, 221–228. Isomaltol is generally described as sweeter, less bitter, weaker, and, at times, less pleasant than maltol. Isomaltol is the more volatile, and much of it is lost during baking. View Source
• [2] Pittet, A. O.; Rittersbacher, P.; Muralidhara, R. Flavor Properties of Compounds Related to Maltol and Isomaltol. The flavor characteristics of the cyclic β-enolones examined were unlike those of isomaltol and were described as being herbaceous and astringent with bitter aftertastes. View Source
• [3] Scents and Flavors Database. Isomaltol: Physico-Chemical Properties Summary and Applications. Estimated logP 0.7–1.2, moderate solubility in water and alcohol. View Source
• [4] DFG Projekt. Komplexbildungseigenschaften von Maillard-Reaktionsprodukten. Stabilitätskonstanten von Isomaltol-Komplexen mit Fe(III) durch potentiometrische und UV/Vis-spektroskopische Messungen bestimmt (Wasser, 25 °C, Ionenstärke 0,15 M). View Source
• [5] Wikipedia. Isomaltol. FeCl₃ color reaction: red-violet for Isomaltol, violet for Maltol. View Source
• [6] Scent.vn Compound Database. Isomaltol (CAS 3420-59-5): Applications in perfume, candles, cosmetics; used as analytical reference standard in GC-MS, HPLC, SPME for Maillard reaction monitoring. View Source
• [7] bio-equip.com. 2-乙酰基呋喃 (2-Acetylfuran). 溶解性：不溶于水，溶于乙醇、乙醚、丙二醇等有机溶剂。 View Source